2-Bromo-4-trifluoromethyl-6-trimethylsilanylethynyl-phenylamine

• CAS RN: 875306-21-1
• Molecular Formula: C12H13BrF3NSi
• Molecular Weight: 336.22 g/mol
• IUPAC Name: 2-bromo-4-(trifluoromethyl)-6-(2-trimethylsilylethynyl)aniline
• InChI: InChI=1S/C12H13BrF3NSi/c1-18(2,3)5-4-8-6-9(12(14,15)16)7-10(13)11(8)17/h6-7H,17H2,1-3H3
• InChI Key: ZFGIBZWSMZWJIG-UHFFFAOYSA-N
• Canonical SMILES: C[Si](C)(C)C#CC1=C(C(=CC(=C1)C(F)(F)F)Br)N

Description

2-Bromo-4-trifluoromethyl-6-trimethylsilanylethynyl-phenylamine is a useful research compound. Its molecular formula is C12H13BrF3NSi and its molecular weight is 336.22 g/mol. The purity is usually 95%.
BenchChem offers high-quality 2-Bromo-4-trifluoromethyl-6-trimethylsilanylethynyl-phenylamine suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-Bromo-4-trifluoromethyl-6-trimethylsilanylethynyl-phenylamine including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

To a solution of 7.54 g of 2-bromo-6-iodo-4-(trifluoromethyl)-aniline (21 mmol) in 70 ml triethylamine were added 723 mg of Pd(PPh3)2Cl2 (1 mmol), 196 mg of CuI (1 mmol) and 3.14 ml of ethinyltrimethylsilane (23 mmol). The reaction mixture was stirred for 3 h at rt before the triethylamine was removed under reduced pressure. Then DCM was added and the resulting suspension was filtered. The filtrate was then concentrated and the residue purified by chromatography (silica gel; c-hexane/EtOAc 19:1) to yield 6.51 g (94%) of 2-bromo-4-trifluoromethyl-6-trimethylsilanylethynyl-phenylamine as a dark brown liquid. 1H NMR (CDCl3, 300 MHz): δ 0.28 (s, 9H), 4.99 (br s, 2H), 7.51 (s, 1H), 7.61 (s, 1H).